Cas no 1707567-43-8 (4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid)

• Product Name: 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid
• CAS No: 1707567-43-8
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 5171626
• Update Time: 2025-06-09

4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid
• 4-((4-Oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)methyl)benzoic acid

• Inchi： 1S/C15H14N2O3/c18-14-12-2-1-3-13(12)16-9-17(14)8-10-4-6-11(7-5-10)15(19)20/h4-7,9H,1-3,8H2,(H,19,20)
• InChI Key： HXUWZEBXVWMTOB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C=NC3CCCC=3C2=O)C=C1

Additional information on 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid

Comprehensive Overview of 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid (CAS No. 1707567-43-8)

4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid (CAS No. 1707567-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of cyclopentapyrimidine derivatives, which are known for their potential applications in drug discovery and development. The presence of both a benzoic acid moiety and a tetrahydro-cyclopentapyrimidine ring in its structure makes it a promising candidate for modulating biological pathways, particularly those related to enzyme inhibition and receptor binding.

In recent years, the demand for highly functionalized heterocyclic compounds like 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid has surged, driven by the growing interest in targeted therapies and personalized medicine. Researchers are particularly intrigued by its potential role in kinase inhibition, a hot topic in oncology and inflammatory disease research. The compound's CAS No. 1707567-43-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge scientific investigations.

The synthesis of 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone and malononitrile. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness, as these factors influence solubility and bioavailability. The compound's crystalline form and melting point are also well-documented, making it easier for laboratories to handle and characterize.

One of the most frequently asked questions about CAS No. 1707567-43-8 revolves around its stability under various pH conditions. Studies indicate that the compound remains stable in neutral to slightly acidic environments, which is advantageous for formulation development. Additionally, its spectroscopic properties, including NMR and IR spectra, have been thoroughly analyzed, providing valuable data for quality control and structural verification.

From a commercial perspective, 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid is available in small quantities for research purposes, with suppliers often highlighting its high purity (>98%) and batch-to-batch consistency. The compound's price per milligram is a common query among procurement specialists, as it is considered a premium research chemical due to its niche applications.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 1707567-43-8 using catalytic methods and eco-friendly solvents. This aligns with the broader trend of sustainable pharmaceutical manufacturing, which is a priority for regulatory agencies worldwide. The compound's biodegradability and environmental impact are also areas of active investigation.

Looking ahead, 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid is expected to play a pivotal role in the development of next-generation therapeutics, particularly in fields like immunology and metabolic disorders. Its mechanism of action and structure-activity relationships are subjects of ongoing research, with preliminary data suggesting promising interactions with key biological targets.

For researchers interested in structure-based drug design, the X-ray crystallography data of CAS No. 1707567-43-8 provides invaluable insights into its molecular conformation and intermolecular interactions. These details are crucial for virtual screening and in silico modeling, which are increasingly used to accelerate drug discovery pipelines.

In summary, 4-(4-Oxo-4,5,6,7-tetrahydro-cyclopentapyrimidin-3-ylmethyl)-benzoic acid (CAS No. 1707567-43-8) represents a fascinating intersection of chemistry and biology, offering numerous opportunities for innovation in life sciences. Its versatile applications, well-characterized properties, and commercial availability make it a valuable asset for both academic and industrial research endeavors.